3-(3-Azetidinyl)-2-methoxypyridine Hydrochloride

• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 3-(azetidin-3-yl)-2-methoxypyridine;hydrochloride
• InChI: InChI=1S/C9H12N2O.ClH/c1-12-9-8(3-2-4-11-9)7-5-10-6-7;/h2-4,7,10H,5-6H2,1H3;1H
• InChI Key: HWTIDBQMFJEKAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2CNC2.Cl

Description

MFCD32662332 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

The preparation of MFCD32662332 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32662332 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

MFCD32662332 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic processes. In biology, it is studied for its potential effects on cellular processes and molecular pathways. In medicine, it is explored for its therapeutic potential in treating various diseases. Industrially, MFCD32662332 is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD32662332 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

MFCD32662332 can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include those with triazolo ring structures or methanesulfonate groups. What sets MFCD32662332 apart is its unique combination of stability, reactivity, and solubility, making it a versatile compound for various applications .